Cas no 58777-70-1 (2-Thiophenecarbonyl fluoride, 5-bromo- (9CI))

2-Thiophenecarbonyl fluoride, 5-bromo- (9CI) structure
58777-70-1 structure
Product Name:2-Thiophenecarbonyl fluoride, 5-bromo- (9CI)
CAS No:58777-70-1
MF:C5H2BrFOS
MW:209.036182880402
CID:949015
PubChem ID:45081962
Update Time:2025-04-19

2-Thiophenecarbonyl fluoride, 5-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonyl fluoride, 5-bromo- (9CI)
    • 5-bromothiophene-2-carbonyl fluoride
    • DB-282676
    • 58777-70-1
    • DTXSID40664988
    • 2-THIOPHENECARBONYL FLUORIDE, 5-BROMO-
    • Inchi: 1S/C5H2BrFOS/c6-4-2-1-3(9-4)5(7)8/h1-2H
    • InChI Key: NDXRGAZXDRGFBJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)F)S1

Computed Properties

  • Exact Mass: 207.89938g/mol
  • Monoisotopic Mass: 207.89938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.3Ų

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